Cas no 2171289-47-5 (2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid)

• Product Name: 2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
• CAS No: 2171289-47-5
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6411984
• PubChem ID: 165823642
• Update Time: 2025-06-13

2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid
• 2171289-47-5
• 2-[(3S)-N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-methylpropanoic acid
• EN300-1575905

• Inchi： 1S/C25H30N2O5/c1-5-27(25(3,4)23(29)30)22(28)14-16(2)26-24(31)32-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21H,5,14-15H2,1-4H3,(H,26,31)(H,29,30)/t16-/m0/s1
• InChI Key： PSFUUKXNNVVBHY-INIZCTEOSA-N
• SMILES： O(C(N[C@@H](C)CC(N(CC)C(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid

Research Brief on 2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid (CAS: 2171289-47-5)

This research brief provides an in-depth analysis of the latest advancements related to the compound 2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid (CAS: 2171289-47-5). This molecule, characterized by its unique structural features, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. The brief synthesizes recent findings from peer-reviewed journals, patents, and industry reports to offer a comprehensive overview of its synthesis, biological activity, and therapeutic potential.

The compound, often abbreviated as Fmoc-protected amino acid derivative, is primarily utilized in peptide synthesis and medicinal chemistry. Recent studies have highlighted its role as a key intermediate in the production of peptide-based therapeutics, particularly in the context of targeted drug delivery systems. The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group serves as a protective moiety, enabling selective deprotection during solid-phase peptide synthesis (SPPS). This attribute has made it a valuable tool for researchers aiming to develop novel peptide drugs with enhanced stability and bioavailability.

One of the most notable advancements in the application of this compound is its incorporation into the design of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting specific serine proteases implicated in inflammatory diseases. The study employed molecular docking simulations and in vitro assays to validate the compound's binding affinity and inhibitory potency. These findings suggest its potential as a scaffold for developing next-generation anti-inflammatory agents.

In addition to its therapeutic applications, recent research has explored the compound's utility in chemical biology. For instance, a team at the University of Cambridge utilized 2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid as a building block for constructing fluorescent probes. These probes were designed to monitor enzymatic activity in real-time, offering insights into cellular processes such as protein folding and degradation. The study, published in Nature Chemical Biology, underscores the versatility of this compound in both therapeutic and diagnostic contexts.

Despite these promising developments, challenges remain in optimizing the compound's pharmacokinetic properties. A 2024 review in Drug Discovery Today highlighted the need for further studies to address issues related to metabolic stability and off-target effects. Researchers are currently exploring structural modifications to enhance its selectivity and reduce potential toxicity. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(3S)-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-methylpropanoic acid (CAS: 2171289-47-5) represents a promising candidate for advancing peptide-based therapeutics and chemical biology tools. Its multifaceted applications, coupled with ongoing research, position it as a molecule of significant interest in the pharmaceutical and biotechnology sectors. Future studies will likely focus on refining its properties and expanding its therapeutic scope, paving the way for innovative treatments across a range of diseases.